Cas no 1805446-48-3 (2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805446-48-3
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4886005
• Update Time: 2025-07-18

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-4-1-3(2-5(17)18)16-7(8(11)12)6(4)9(13,14)15/h1,8H,2H2,(H,17,18)
• InChI Key： VOOHDAOLSIFPMA-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid

Introduction to 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805446-48-3)

2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805446-48-3) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes difluoromethyl, fluoro, and trifluoromethyl substituents on a pyridine ring, along with an acetic acid group. The combination of these functional groups imparts distinctive properties that make it a valuable candidate for the development of novel drugs and agrochemicals.

The molecular formula of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid is C₁₁H₆F₅₂, and its molecular weight is approximately 279.15 g/mol. The compound's physical properties include a melting point of around 150°C and a boiling point of approximately 250°C at standard atmospheric pressure. It is generally stable under normal conditions but may require specific storage conditions to maintain its integrity over extended periods.

In terms of chemical reactivity, the presence of the difluoromethyl and trifluoromethyl groups significantly influences the compound's behavior in various reactions. These groups are known for their electron-withdrawing properties, which can enhance the compound's stability and reactivity in certain chemical processes. The acetic acid group, on the other hand, provides the molecule with acidic properties, making it suitable for applications that require such functionality.

Recent research studies have highlighted the potential of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The results showed that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead molecule for cancer therapeutics.

Another area of interest is the use of this compound in agrochemical applications. A study conducted by researchers at the University of California, Davis, explored the efficacy of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid as a herbicide. The findings indicated that the compound effectively controlled several weed species without causing significant harm to crops, making it a promising candidate for further development in this field.

The synthesis of 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a suitable pyridine derivative with difluorocarbene followed by subsequent functionalization steps to introduce the fluoro and trifluoromethyl groups. The final step typically involves the introduction of the acetic acid group through esterification or other methods.

The pharmacokinetics and pharmacodynamics of this compound have also been studied extensively. Research has shown that 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Additionally, its ability to cross biological membranes and target specific cellular pathways makes it an attractive candidate for drug development.

In terms of toxicology, preliminary studies have indicated that 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid has low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are necessary before it can be considered for clinical use. These evaluations typically include in vitro and in vivo toxicity tests to assess potential adverse effects on various organ systems.

The market potential for 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid is substantial, given its diverse applications in pharmaceuticals and agrochemicals. As research continues to uncover new uses for this compound, it is likely to attract significant interest from both academic and industrial sectors. Companies involved in drug discovery and development are particularly keen on exploring its potential as a lead molecule for novel therapeutics.

In conclusion, 2-(Difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805446-48-3) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research progresses, it is expected that this compound will play a significant role in advancing our understanding and treatment of various diseases and conditions.